N-(4-{[4-(1H-1,3-benzodiazol-2-yl)piperidin-1-yl]sulfonyl}phenyl)-2-cyclohexylacetamide

• IUPAC Name: N-[4-[4-(1H-benzimidazol-2-yl)piperidin-1-yl]sulfonylphenyl]-2-cyclohexylacetamide
• InChI: InChI=1S/C26H32N4O3S/c31-25(18-19-6-2-1-3-7-19)27-21-10-12-22(13-11-21)34(32,33)30-16-14-20(15-17-30)26-28-23-8-4-5-9-24(23)29-26/h4-5,8-13,19-20H,1-3,6-7,14-18H2,(H,27,31)(H,28,29)
• InChI Key: JEEOOKPOPBMWLB-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)CC(=O)NC2=CC=C(C=C2)S(=O)(=O)N3CCC(CC3)C4=NC5=CC=CC=C5N4
• Molecular Formula: C26H32N4O3S
• Molecular Weight: 480.6 g/mol

Description

The compound appears to contain a benzodiazole moiety, which is a type of heterocyclic compound. Heterocyclic compounds are an important class of organic compounds. Benzimidazole, a similar structure, is present in various bioactive compounds such as antiulcer, antihelminthic, antihypertensive, anticoagulant, antiallergic, analgesic, anti-inflammatory, antimicrobial, antiviral, antiparasitic, and anticancer drugs.

Molecular Structure Analysis

The compound likely has a complex structure due to the presence of multiple rings and functional groups. The benzodiazole moiety, for instance, is a five-membered heterocyclic ring that contains two nitrogen atoms.

Chemical Reactions Analysis

Benzimidazole compounds, which are structurally similar to benzodiazole, are known to react with electrófilos on the nitrogen atom or the C5, and with nucleófilos in the C2.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would depend on its exact structure. For instance, benzodiazole is a white or colorless solid that is highly soluble in water and other polar solvents.

Mechanism of Action

Target of Action

The compound, also known as N-(4-{[4-(1H-1,3-benzodiazol-2-yl)piperidin-1-yl]sulfonyl}phenyl)-2-cyclohexylacetamide, is a derivative of imidazole . Imidazole derivatives have been known to show a broad range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities . .

Mode of Action

Imidazole derivatives, in general, are known to interact with proteins and enzymes, which may result in a wide range of biological activities .

Biochemical Pathways

Given the broad range of activities associated with imidazole derivatives, it can be inferred that multiple biochemical pathways could potentially be affected .

Pharmacokinetics

Imidazole derivatives are generally known to be highly soluble in water and other polar solvents , which could potentially impact their bioavailability.

Result of Action

Imidazole derivatives have been reported to exhibit a wide range of biological activities, suggesting that they could potentially have diverse molecular and cellular effects .

Action Environment

Factors such as ph, temperature, and the presence of other molecules could potentially influence the action of imidazole derivatives .